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Compound of Interest

Compound Name: Octyl diphenyl phosphate

Cat. No.: B093404

Introduction: Octyl diphenyl phosphate (ODPP) is an organophosphate ester widely utilized
as a flame retardant and plasticizer in a variety of industrial applications.[1][2][3] Its unique
molecular structure, which combines flexible alkyl (octyl) and rigid aryl (diphenyl) groups,
imparts desirable properties such as high thermal stability, low volatility, and excellent
compatibility with numerous polymers.[1][4] This technical guide provides a comprehensive
overview of the chemical and physical properties of ODPP, its structural characteristics,
synthesis, and relevant experimental methodologies for its analysis, tailored for researchers
and professionals in chemistry and material science.

Chemical Structure and Identification

Octyl diphenyl phosphate is an ester of phosphoric acid, featuring one octyl group and two
phenyl groups attached to the central phosphate moiety.[1][4] This structure is key to its
function, providing a balance between plasticizing efficiency and flame retardancy. While the
term "octyl diphenyl phosphate” is common, it can sometimes refer to isomers like 2-
ethylhexyl diphenyl phosphate (EHDPP), which are often grouped together for assessment
purposes.[4]

Table 1: Chemical Identifiers for Octyl Diphenyl Phosphate
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Identifier Value Reference(s)
CAS Registry Number 115-88-8 [L151617118]
Molecular Formula C20H2704P [L16]1[7181I%]
Molecular Weight 362.40 g/mol (11618191

CCCCCCCCOP(=0)
Canonical SMILES (OC1=CC=CC=C1)0C2=CC=  [3][10]
cc=C2
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Diphenyl octyl phosphate,
Common Synonyms Disflamoll DPO, Phosphoric [1103][11]

acid, octyl diphenyl ester

Physicochemical Properties

ODPP is a colorless to pale yellow liquid characterized by low volatility and high thermal
stability, making it suitable for high-temperature applications.[1] Its low water solubility and high
octanol-water partition coefficient indicate a tendency for bioaccumulation.[7][12]

Table 2: Physicochemical Data for Octyl Diphenyl Phosphate
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Property Value Reference(s)
Physical State Colorless to pale yellow liquid [11151[12]
Boiling Point 425.5 £ 18.0 °C (Predicted) [6]
Density 1.105 g/cm3 (Rough Estimate) [6]
Water Solubility 0.14 mg/L (at 24 °C) [6][12]
1.24 x 10-7 mm Hg (at 25 °C,
Vapor Pressure ) [12]
Estimated)
Log Kow 6.37 (Estimated) [7]
2.5 x10~7 atm-m3/mol
Henry's Law Constant ] [12]
(Estimated)
Refractive Index 1.5230 (Estimate) [6]
BCF 1,900 - 41,000 (Estimated) [71[12]
Koc 13,000 - 70,000 (Estimated) [12]

Reactivity and Stability

ODPP exhibits good thermal stability and resistance to hydrolysis, which are crucial for its

performance in durable materials.[1] However, as an organophosphate, it possesses specific

reactivity hazards.

e Reaction with Reducing Agents: In the presence of strong reducing agents like hydrides,

ODPRP is susceptible to decomposition that can form highly toxic and flammable phosphine

gas.[5][6]

o Thermal Decomposition: While stable under normal processing temperatures, excessive

heat during a fire can cause decomposition, producing corrosive and toxic fumes, including

phosphorus oxides.[5][6]

o Oxidation: Partial oxidation may lead to the release of toxic phosphorus oxides.[6]

Synthesis and Mechanisms of Action
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A generalized synthesis pathway for ODPP involves the reaction of diphenyl chlorophosphate
with 1-octanol. This reaction is typically catalyzed by a base to neutralize the hydrochloric acid
byproduct.
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Caption: A simplified workflow for the synthesis of Octyl Diphenyl Phosphate.
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As a flame retardant, ODPP acts in both the gas and condensed phases to inhibit combustion.
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Caption: General mechanism of phosphorus flame retardants like ODPP.

Experimental Protocols

Precise characterization of ODPP relies on standardized experimental methods. Below are
outlines for determining water solubility and for analytical identification.
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Protocol 1: Determination of Water Solubility (Shake-
Flask Method)

This protocol is a generalized procedure based on the principles of the OECD Guideline 105
for determining water solubility.

Preparation: Add an excess amount of ODPP to a known volume of deionized water in a
glass-stoppered flask.

o Equilibration: Agitate the flask at a constant, controlled temperature (e.g., 24 °C) for a period
sufficient to reach equilibrium (typically 24-48 hours). Ensure the presence of undissolved
ODPP.

o Phase Separation: Cease agitation and allow the mixture to stand at the same temperature
to permit phase separation. Centrifuge the sample to remove suspended micro-droplets of
undissolved substance.

o Sampling: Carefully extract an aliquot of the clear, aqueous supernatant.

e Analysis: Determine the concentration of ODPP in the aliquot using a suitable analytical
method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or
Liquid Chromatography-Mass Spectrometry (LC-MS).

o Calculation: The water solubility is reported as the mean concentration from at least three
replicate flasks.

Protocol 2: Identification and Quantification via LC-MS

This workflow describes a typical approach for analyzing ODPP in an environmental or
biological matrix.[3][13]
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Caption: A typical workflow for analyzing ODPP in a sample matrix.

o Sample Collection: Collect the matrix of interest (e.g., water, soil, plasma) in appropriate
containers.

o Extraction: Extract ODPP from the sample using a suitable technique, such as liquid-liquid
extraction (LLE) with an organic solvent or solid-phase extraction (SPE) with a C18 cartridge.
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Cleanup: Remove interfering co-extractants from the sample extract, if necessary, using
techniques like gel permeation chromatography (GPC) or silica gel chromatography.

LC-MS/MS Analysis: Inject the cleaned extract into an LC-MS/MS system.

o Liquid Chromatography: Separate ODPP from other components using a reverse-phase
column (e.g., C18) with a mobile phase gradient (e.g., water/acetonitrile).

o Mass Spectrometry: Detect and quantify ODPP using tandem mass spectrometry
(MS/MS) in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

Data Analysis: Identify ODPP by comparing its retention time and mass transitions to those
of a certified reference standard. Quantify the concentration using a calibration curve
prepared from the standard.

Applications

The primary applications of octyl diphenyl phosphate stem from its efficacy as both a
plasticizer and a flame retardant.[1][5][6]

Polymers and Plastics: It is widely used in polyvinyl chloride (PVC), polyurethane (PU),
cellulose derivatives, and other polymers to improve flexibility, processing performance, and
fire safety.[2][14]

Coatings and Adhesives: ODPP is incorporated into coatings to enhance leveling and
adhesion while providing flame retardancy.[2] It is also used in adhesives for food packaging.
[14]

Electronic Materials: Its excellent thermal stability and electrical insulation properties make it
suitable for use in electronic packaging materials, wire and cable insulation, and casings for
electronic equipment.[2]

Other Uses: It has been identified in specialized applications such as aircraft hydraulic fluid.

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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